![B1577480 cyclo[Ala-Gly-Cys(1)-Ser-Cys(2)-Lys-Ser-Lys-Val-Cys(3)-Tyr-Arg-Asn-Gly-Ile-Pro-Cys(1)-Gly-Glu-Ser-Cys(2)-Val-Phe-aIle-Pro-Cys(3)-Ile-Thr-Ser-Val]](/img/structure/B1577480.png)
cyclo[Ala-Gly-Cys(1)-Ser-Cys(2)-Lys-Ser-Lys-Val-Cys(3)-Tyr-Arg-Asn-Gly-Ile-Pro-Cys(1)-Gly-Glu-Ser-Cys(2)-Val-Phe-aIle-Pro-Cys(3)-Ile-Thr-Ser-Val]
Description
cyclo[Ala-Gly-Cys(1)-Ser-Cys(2)-Lys-Ser-Lys-Val-Cys(3)-Tyr-Arg-Asn-Gly-Ile-Pro-Cys(1)-Gly-Glu-Ser-Cys(2)-Val-Phe-aIle-Pro-Cys(3)-Ile-Thr-Ser-Val] is a natural product found in Palicourea condensata and Chassalia parvifolia with data available.
Scientific Research Applications
Structural Analysis and Comparative Studies
The peptide sequence cyclo[Ala-Gly-Cys(1)-Ser-Cys(2)-Lys-Ser-Lys-Val-Cys(3)-Tyr-Arg-Asn-Gly-Ile-Pro-Cys(1)-Gly-Glu-Ser-Cys(2)-Val-Phe-aIle-Pro-Cys(3)-Ile-Thr-Ser-Val] has been explored in various studies for its structural properties and comparative analysis with other peptides. Research includes:
Amino Acid Sequencing in Proteins
Studies have focused on determining the amino acid sequences in various proteins, which is crucial for understanding their structure and function. For example, Morgan, Birken, and Canfield (1975) analyzed the amino acid sequences of both the alpha and beta subunits of human chorionic gonadotropin, revealing important structural insights The Journal of Biological Chemistry.
Comparative Analysis with Other Peptides
Research also includes comparisons of sequences across different species or types of proteins. For instance, Heil et al. (1974) analyzed the amino-acid composition of adenylate kinase from porcine muscle, contributing to comparative biochemistry studies European Journal of Biochemistry.
Applications in Understanding Biological Mechanisms
The sequence and its variants have been used to understand key biological mechanisms, such as:
Enzymatic and Hormonal Functions
The sequence analysis assists in elucidating the role of various enzymes and hormones in physiological processes. For example, Strydom et al. (1985) determined the amino acid sequence and disulfide bond pairing of human tumor-derived angiogenin, which plays a role in tumor angiogenesis Biochemistry.
Protein Interaction Studies
The structure of such peptides is critical for understanding protein-protein interactions, which are central to many biological pathways.
properties
bioactivity |
Antiviral |
|---|---|
sequence |
CGESCVFIPCITSVAGCSCKSKVCYRNGIP |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
